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Compound of Interest

Compound Name: Prolylrapamycin

Cat. No.: B1232259

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the structural distinctions between
rapamycin (also known as sirolimus) and its derivative, prolylrapamycin. It details the core
chemical differences, analytical methods for their characterization, and the resulting
implications for biological activity, with a focus on quantitative data and experimental
methodologies.

Executive Summary

Rapamycin is a macrolide compound produced by the bacterium Streptomyces hygroscopicus,
widely recognized for its potent immunosuppressive and antiproliferative properties.[1][2] These
effects are primarily mediated through the inhibition of the mammalian target of rapamycin
(mTOR), a crucial kinase in cell growth and metabolism.[3][4] Prolylrapamycin is a naturally
occurring derivative and a known impurity found in rapamycin production batches.[5][6] While
structurally very similar, a subtle alteration in a key heterocyclic ring structure differentiates the
two molecules, impacting their molecular weight and biological potency. This document
elucidates this critical difference.

Core Structural Differences
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The fundamental structural difference between rapamycin and prolylrapamycin lies in the
substitution of a six-membered piperidine ring in rapamycin with a five-membered pyrrolidine
ring in prolylrapamycin.[7][8] This change results from the loss of a methylene group (CH2)
from the piperidine moiety. This seemingly minor alteration leads to a decrease in the molecular
formula and weight of prolylrapamycin compared to its parent compound.

A complete characterization using various spectroscopic methods has definitively confirmed
this structural change.[8] The numbering of the atoms in prolylrapamycin is often kept
consistent with that of rapamycin for ease of comparison, highlighting the absence of the
carbon at position 4 in the heterocyclic ring.[7][9]

Quantitative and Physicochemical Data

The structural modification directly impacts the physicochemical properties of the molecules.
The following table summarizes the key quantitative differences.

Rapamycin .
Property o Prolylrapamycin Data Source(s)
(Sirolimus)
Molecular Formula Cs1H79NOa13 Cs0H77NOa13 [6][71[10][11]
Molecular Weight 914.18 g/mol 900.15 g/mol [6][10][12]
Core Heterocycle Piperidine Ring Pyrrolidine Ring [718]

Visualization of Structural Differences and Signaling
Pathway

Visual diagrams are essential for conceptualizing the molecular distinctions and their
mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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